Cas no 1783628-62-5 (2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 1783628-62-5
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 6020679
• PubChem ID: 84781464
• Update Time: 2025-05-23

2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile
• 1783628-62-5
• EN300-1837880

• Inchi： 1S/C11H11F2NO/c1-11(2,6-14)10-8(12)4-7(15-3)5-9(10)13/h4-5H,1-3H3
• InChI Key： QADPXRJKSMQGLD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C#N)(C)C)F)OC

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile

Chemical Compound CAS No. 1783628-62-5: 2-(2,6-Difluoro-4-Methoxyphenyl)-2-Methylpropanenitrile

The compound CAS No. 1783628-62-5, known as 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing chemical behavior. Recent studies have highlighted its potential in various industries, making it a subject of intense research and development.

The molecular structure of 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile consists of a central propanenitrile group attached to a substituted phenyl ring. The phenyl ring is decorated with two fluoro groups at the 2 and 6 positions and a methoxy group at the 4 position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and functionality. The nitrile group at the propanenitrile moiety further enhances the compound's chemical versatility, enabling it to participate in a wide range of reactions.

Recent advancements in synthetic chemistry have led to improved methods for the synthesis of CAS No. 1783628-62-5. Researchers have developed efficient catalytic processes that minimize environmental impact while maximizing yield. These methods often involve multi-component reactions or transition metal-catalyzed transformations, which are particularly advantageous for large-scale production. The ability to synthesize this compound cost-effectively has significantly expanded its applicability across various industries.

In terms of physical properties, 2-(2,6-difluoro-4-methoxyphenyl)-2-methylpropanenitrile exhibits a high melting point and moderate solubility in common organic solvents. Its electronic properties make it an excellent candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as a dopant in organic photovoltaic devices, where it enhances charge transport efficiency and device stability.

The compound's chemical reactivity is another area of active research. Its nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or conversion to amides, depending on reaction conditions. These transformations enable the creation of derivatives with tailored functionalities, which are valuable in drug discovery and material science. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in neurological disorders.

In the pharmaceutical industry, CAS No. 1783628-62-5 has been explored as a lead compound for drug development due to its ability to modulate biological pathways. Recent studies have focused on its potential as an anti-inflammatory agent and its effects on cellular signaling pathways. Preclinical data suggest that it may possess therapeutic potential in treating chronic inflammatory diseases without significant adverse effects.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Results indicate that it is relatively stable under environmental conditions but can be metabolized by certain microorganisms under specific circumstances. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1783628-62-5, or 2-(2,6-difluoro-4-methoxyphenyl)-
-methylpropanenitrile, is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation.